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Tubulozole in Current Research

Based on the search results, tubulozole is identified as a microtubule inhibitor and is used in experimental

contexts as a control substance to study specific biological processes [1].

The table below summarizes the available information on its research applications:

Research Context Function/Role Key Finding/Use

Exploration of tubulovillous

adenoma (TVA) features
[1]

Microtubule

polymerization
inhibitor

Used as a positive control in experiments to

disrupt microtubule-based processes in Fasciola
hepatica (liver fluke).

Study of Tubulozole-
induced cell cycle arrest [2]

Inducer of G2/M cell
cycle arrest

Caused G2/M cell cycle arrest in human colon
cancer cells through ERK1/2 and Chk1 kinase

activation.

Example Experimental Protocol

The search results provide a clear example of how tubulozole is applied in a laboratory setting to study the

mechanism of action of an anti-parasitic drug [1].
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Experimental workflow for using tubulozole as a positive control.

Objective: To investigate whether the primary mode of action of Triclabendazole (TCBZ) on the

parasite Fasciola hepatica involves the disruption of microtubules [1].
Parasite Culture: Adult Fasciola hepatica are collected and cultured in a suitable medium, such as

DMEM supplemented with specific ions, glucose, and antibiotics [1].
Treatment Groups: The parasites are exposed to various substances for a set period (e.g., 5 hours).

The groups typically include:
Test Compounds: TCBZ and its active metabolites.

Positive Control: Tubulozole (a known microtubule inhibitor).
Negative Control: A solvent like DMSO.

Experimental Readout: After treatment, the parasites are analyzed. The effect of tubulozole as a
positive control is assessed through:

Tegumental Morphology: Using transmission electron microscopy (TEM) to observe synthetic
inactivity, disruption, and autophagy in the parasite's tegument (outer layer).
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Tubulin Immunoreactivity: Using immunohistochemistry to observe the loss of tubulin in the

tegument.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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